Cas no 850568-74-0 ((3-sulfamoylphenyl)boronic acid)
850568-74-0 structure
Product Name:(3-sulfamoylphenyl)boronic acid
CAS No:850568-74-0
MF:C6H8BNO4S
MW:201.008020401001
MDL:MFCD06659840
CID:719868
PubChem ID:44119323
Update Time:2025-09-22
(3-sulfamoylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminosulphonyl)benzeneboronic acid
- (3-sulfamoylphenyl)boronic acid
- 3-Boronobenzenesulfonamide
- 3-Sulfamoylbenzeneboronic acid
- Boronic acid B-3-(aminosulfony)pheny
- Boronic acid,B-[3-(aminosulfonyl)phenyl]-
- 3-Boronobenzenesulphonamide
- 3-sulfamoylphenylboronic acid
- Boronic acid, [3-(aminosulfonyl)phenyl]-
- (3-Aminosulphonyl)benzeneboronic acid
- 3-Sulfamoyl-benzeneboronic acid
- PMNJSWJJYWZLHU-UHFFFAOYSA-N
- EBD211852
- OR3945
- 3-boronobenzenesulfonamide, AldrichCPR
- [3-(aminosulfonyl)ph
- B-[3-(Aminosulfonyl)phenyl]boronic acid (ACI)
- Boronic acid, [3-(aminosulfonyl)phenyl]- (9CI)
- [3-(Aminosulfonyl)phenyl]boronic acid
- SCHEMBL585145
- AB26449
- DB-015895
- 850568-74-0
- A10676
- (3-AMINOSULFONYLPHENYL)BORONIC ACID
- 3-(Aminosulphonyl)benzeneboronicacid
- J-510791
- CS-W015580
- OSM-S-478
- AS-58702
- EN300-206715
- DTXSID20657136
- AKOS015833680
- MFCD06659840
-
- MDL： MFCD06659840
- Inchi： 1S/C6H8BNO4S/c8-13(11,12)6-3-1-2-5(4-6)7(9)10/h1-4,9-10H,(H2,8,11,12)
- InChI Key： PMNJSWJJYWZLHU-UHFFFAOYSA-N
- SMILES： O=S(C1C=C(B(O)O)C=CC=1)(N)=O
Computed Properties
- Exact Mass: 201.02700
- Monoisotopic Mass: 201.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109
Experimental Properties
- Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr)
- Melting Point: 260-266°C
- Boiling Point: 496.9℃ at 760 mmHg
- Flash Point: 254.3 °C
- PSA: 109.00000
- LogP: -0.20510
(3-sulfamoylphenyl)boronic acid Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
(3-sulfamoylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0191-1g |
3-BORONOBENZENESULFONAMIDE |
850568-74-0 | 97% | 1g |
4197.81CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0191-5g |
3-BORONOBENZENESULFONAMIDE |
850568-74-0 | 97% | 5g |
10108.67CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0191-500mg |
3-BORONOBENZENESULFONAMIDE |
850568-74-0 | 97% | 500mg |
2535.65CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0191-250mg |
3-BORONOBENZENESULFONAMIDE |
850568-74-0 | 97% | 250mg |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0191-100mg |
3-BORONOBENZENESULFONAMIDE |
850568-74-0 | 97% | 100mg |
1263.58CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0191-50mg |
3-BORONOBENZENESULFONAMIDE |
850568-74-0 | 97% | 50mg |
1060.05CNY | 2021-05-07 | |
| Alichem | A019089020-1g |
3-(Aminosulphonyl)benzeneboronic acid |
850568-74-0 | 97% | 1g |
$663.40 | 2023-08-31 | |
| Ambeed | A188446-25mg |
3-(Aminosulphonyl)benzeneboronic acid |
850568-74-0 | 98% | 25mg |
$17.0 | 2025-04-16 | |
| Ambeed | A188446-250mg |
3-(Aminosulphonyl)benzeneboronic acid |
850568-74-0 | 98% | 250mg |
$63.0 | 2025-04-16 | |
| Ambeed | A188446-100mg |
3-(Aminosulphonyl)benzeneboronic acid |
850568-74-0 | 98% | 100mg |
$37.0 | 2025-04-16 |
(3-sulfamoylphenyl)boronic acid Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
850568-74-0 ((3-sulfamoylphenyl)boronic acid) Related Products
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- 871329-75-8([3-(methylsulfamoyl)phenyl]boronic acid)
- 1402238-36-1(2-Methyl-4-sulfamoylphenylboronic acid)
- 613660-87-0((4-sulfamoylphenyl)boronic acid)
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- 193753-37-6(2-Boronobenzenesulfonamide)
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